8-(2,3-dihydro-1H-inden-1-ylcarbonyl)-2-ethyl-2,8-diazaspiro[4.5]decan-3-one

• IUPAC Name: 8-(2,3-dihydro-1H-indene-1-carbonyl)-2-ethyl-2,8-diazaspiro[4.5]decan-3-one
• InChI: InChI=1S/C20H26N2O2/c1-2-21-14-20(13-18(21)23)9-11-22(12-10-20)19(24)17-8-7-15-5-3-4-6-16(15)17/h3-6,17H,2,7-14H2,1H3
• InChI Key: MMORYSFSSTZHAD-UHFFFAOYSA-N
• Canonical SMILES: CCN1CC2(CCN(CC2)C(=O)C3CCC4=CC=CC=C34)CC1=O
• Molecular Formula: C20H26N2O2
• Molecular Weight: 326.4 g/mol

Description

8-(2,3-dihydro-1H-inden-1-ylcarbonyl)-2-ethyl-2,8-diazaspiro[4.5]decan-3-one is a useful research compound. Its molecular formula is C20H26N2O2 and its molecular weight is 326.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 326.199428076 g/mol and the complexity rating of the compound is 510. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antihypertensive Activity

The compound belongs to a class of molecules synthesized for screening as antihypertensive agents. These compounds, including variants like 8-[2-(3-indolyl)ethyl] substituted 1-oxa-3,8-diazaspiro[4.5]decan-2-ones, were tested for their efficacy in lowering blood pressure. Notably, some derivatives demonstrated significant alpha-adrenergic blocking activity, particularly against alpha 1-adrenoceptors, suggesting potential for treating hypertension without the adverse effect of orthostatic hypotension at therapeutic doses (Caroon et al., 1981).

Tachykinin NK2 Receptor Antagonism

Another important application involves its role as a tachykinin NK2 receptor antagonist. The compound and its analogs were evaluated for their ability to bind to the NK2 receptor, showing potent antagonist activity in models like the guinea pig trachea. This suggests its potential utility in treating conditions like bronchoconstriction, with one compound exhibiting significant selectivity for NK2 receptors over NK1 (Smith et al., 1995).

Supramolecular Arrangements

Compounds within this structural class, such as 8-methoxy and 8-butoxy derivatives of 1,3-diazaspiro[4.5]decane, have been studied for their crystallographic properties, revealing insights into how substituents on the cyclohexane ring influence supramolecular arrangements. These findings are valuable for designing materials with specific structural properties (Graus et al., 2010).

Mechanism of Action

While the exact mechanism of action for “8-(2,3-dihydro-1H-inden-1-ylcarbonyl)-2-ethyl-2,8-diazaspiro[4.5]decan-3-one” is not available, indene derivatives have been found to bind with high affinity to multiple receptors, which is helpful in developing new useful derivatives. They have shown various biological activities, suggesting that they may interact with a variety of biological targets.

Future Directions

Indene derivatives have shown diverse biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities. The development of novel methods of synthesis for these compounds has attracted the attention of the chemical community. Therefore, “8-(2,3-dihydro-1H-inden-1-ylcarbonyl)-2-ethyl-2,8-diazaspiro[4.5]decan-3-one”, as an indene derivative, might also have potential for future research and applications.